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Compound of Interest

Compound Name: Dehydro Felodipine-d3

Cat. No.: B563392

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the proper disposal of Dehydro Felodipine-
d3, a deuterated metabolite of Felodipine. The following procedures are designed to ensure the
safety of laboratory personnel and to minimize environmental impact, adhering to standard
practices for hazardous chemical waste management. This guidance is based on the known
properties of the parent compound, Felodipine, and general best practices for laboratory
chemical disposal, in the absence of a specific Safety Data Sheet (SDS) for Dehydro
Felodipine-d3.

l. Hazard and Safety Information

Dehydro Felodipine-d3 is the deuterium-labeled form of Dehydro Felodipine, a metabolite of
Felodipine. While specific toxicity data for Dehydro Felodipine-d3 is not readily available, the
safety profile of the parent compound, Felodipine, provides essential guidance. Felodipine is
classified as harmful if swallowed and is suspected of damaging fertility or the unborn child. It
may also cause damage to organs through prolonged or repeated exposure. A crucial
environmental consideration is that Felodipine is very toxic to aquatic life with long-lasting
effects. Therefore, Dehydro Felodipine-d3 should be handled with care, assuming a similar
hazard profile.

Key Hazard Information for Felodipine (Parent Compound):
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Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.

Suspected of damaging fertility or the unborn

Reproductive Toxicity hild
child.

May cause damage to organs through

Specific Target Organ Toxicity
prolonged or repeated exposure.

Aquatic Toxicity Very toxic to aquatic life with long-lasting effects.

Il. Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of Dehydro
Felodipine-d3 waste, including pure compound, contaminated labware, and solutions.

Step 1: Waste Identification and Segregation

« Identify all waste streams containing Dehydro Felodipine-d3. This includes:

[¢]

Unused or expired pure compound.

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

[¢]

Contaminated labware (e.g., vials, pipettes, flasks).

o

Solutions containing Dehydro Felodipine-d3.

o

o Segregate Dehydro Felodipine-d3 waste from other laboratory waste streams at the point

of generation to prevent cross-contamination and ensure proper disposal.
Step 2: Waste Containment
e Solid Waste:

o Collect solid Dehydro Felodipine-d3 waste (e.g., powder, contaminated wipes, and
gloves) in a designated, leak-proof, and clearly labeled hazardous waste container.
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o The container should be made of a material compatible with the chemical.

e Liquid Waste:

o Collect liquid waste containing Dehydro Felodipine-d3 in a dedicated, sealed, and non-
reactive container.

o Do not mix with other solvent waste unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

e Sharps Waste:

o Any sharps (e.g., needles, broken glass) contaminated with Dehydro Felodipine-d3 must
be disposed of in a designated sharps container.

Step 3: Labeling
o Clearly label all waste containers with the following information:

The words "Hazardous Waste".

o

[e]

The full chemical name: "Dehydro Felodipine-d3".

o

The concentration (if in solution).

[¢]

The primary hazards (e.g., "Toxic," "Environmental Hazard").

The date of accumulation.

[¢]

[e]

The name of the principal investigator or laboratory contact.
Step 4: Storage

o Store the sealed and labeled hazardous waste containers in a designated, secure, and well-
ventilated satellite accumulation area within the laboratory.

e Ensure that the storage area is away from drains and sources of ignition.
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e Follow your institution's guidelines for the maximum allowable storage time for hazardous
waste.

Step 5: Disposal

e DO NOT dispose of Dehydro Felodipine-d3 down the drain or in the regular trash. This is
critical to prevent the release of this environmentally hazardous substance into aquatic
ecosystems.

» Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

» Follow all institutional and local regulations for hazardous waste disposal.

lll. Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Dehydro Felodipine-d3.
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Start: Generation of
Dehydro Felodipine-d3 Waste

Is the waste solid, liquid, or sharp?

Liquid
Solid Waste Liquid Waste

Place in a labeled, Place in a labeled,
leak-proof hazardous sealed, non-reactive
waste container. waste container.

Sharp

Sharps Waste

Place in a designated
sharps container.

Store in a designated satellite
accumulation area.

Contact Environmental Health & Safety
(EHS) for pickup and disposal.

End: Proper Disposal

Click to download full resolution via product page
Caption: Disposal workflow for Dehydro Felodipine-d3 waste.

By adhering to these procedures, researchers can ensure the safe handling and disposal of
Dehydro Felodipine-d3, protecting both laboratory personnel and the environment. Always
consult your institution's specific safety and disposal guidelines.
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 To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Dehydro
Felodipine-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b563392#dehydro-felodipine-d3-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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